Cas no 478247-52-8 (6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one)

6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one structure
478247-52-8 structure
Product Name:6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
CAS No:478247-52-8
MF:C19H13ClN4O2S
MW:396.850121259689
CID:5571552
PubChem ID:135468341
Update Time:2025-07-22

6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

    • 6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one
    • 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 6-[[2-(4-chlorophenyl)-2-oxoethyl]thio]-1,5-dihydro-1-phenyl-
    • 6-{2-(4-chlorophenyl)-2-oxoethylsulfanyl}-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
    • WAY-273170
    • EU-0059393
    • 6-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1-phenyl-5H-pyrazolo[3,4-d]pyrimidin-4-one
    • 6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
    • 9N-661S
    • CHEMBL1521144
    • 478247-52-8
    • HMS579G08
    • AKOS001805377
    • 6-[[2-(4-chlorophenyl)-2-oxoethyl]thio]-1-phenyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
    • 6-[2-(4-chlorophenyl)-2-oxidanylidene-ethyl]sulfanyl-1-phenyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
    • SMR000016312
    • Oprea1_115047
    • 6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
    • MLS000091816
    • BDBM35413
    • F0568-0005
    • HMS2475N24
    • 6-[[2-(4-chlorophenyl)-2-keto-ethyl]thio]-1-phenyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
    • cid_1488927
    • Bionet1_003726
    • 6-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-1-phenyl-2H-pyrazolo[3,4-d]pyrimidin-4-one
    • Inchi: 1S/C19H13ClN4O2S/c20-13-8-6-12(7-9-13)16(25)11-27-19-22-17-15(18(26)23-19)10-21-24(17)14-4-2-1-3-5-14/h1-10H,11H2,(H,22,23,26)
    • InChI Key: JDKCAGQJNLGYHF-UHFFFAOYSA-N
    • SMILES: C1(SCC(C2=CC=C(Cl)C=C2)=O)NC(=O)C2C=NN(C3=CC=CC=C3)C=2N=1

Computed Properties

  • Exact Mass: 396.0447745g/mol
  • Monoisotopic Mass: 396.0447745g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 603
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 102Ų

Experimental Properties

  • Density: 1.48±0.1 g/cm3(Predicted)
  • Boiling Point: 627.4±63.0 °C(Predicted)
  • pka: -2.72±0.20(Predicted)

6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0568-0005-2μmol
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0568-0005-5μmol
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0568-0005-10μmol
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0568-0005-20μmol
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0568-0005-1mg
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0568-0005-2mg
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0568-0005-3mg
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0568-0005-4mg
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0568-0005-5mg
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0568-0005-10mg
6-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
478247-52-8 90%+
10mg
$79.0 2023-05-17

Additional information on 6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one

Comprehensive Overview of 6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 478247-52-8)

The compound 6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 478247-52-8) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring a pyrazolo[3,4-d]pyrimidin-4-one core, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor, a class of compounds that play a critical role in modulating cellular signaling pathways. This aligns with current trends in precision medicine, where targeted therapies are increasingly sought after.

In recent years, the demand for novel small-molecule inhibitors has surged, driven by advancements in cancer research and autoimmune disease treatments. The 4-chlorophenyl and thioether moieties in this compound contribute to its bioactivity, offering potential interactions with specific protein targets. This has led to increased searches for "pyrazolo[3,4-d]pyrimidin-4-one derivatives" and "kinase inhibitors with thioether linkages" in academic and industrial databases. The compound's CAS No. 478247-52-8 is frequently queried in chemical registries, reflecting its growing relevance in drug discovery pipelines.

From a synthetic chemistry perspective, the preparation of 6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one involves multi-step organic transformations, including condensation and cyclization reactions. Its phenyl and chlorophenyl groups enhance lipophilicity, a property critical for membrane permeability in drug design. This aspect resonates with the broader pharmaceutical community's focus on improving oral bioavailability of therapeutic agents, a topic frequently explored in recent literature and conference discussions.

The compound's mechanism of action is hypothesized to involve competitive binding at ATP sites of kinases, a feature shared with several FDA-approved drugs. This has spurred interest in its potential applications for conditions like inflammatory disorders and metabolic diseases. Online forums and research platforms often feature questions such as "How does 6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one compare to other kinase inhibitors?" or "What are the synthetic routes for CAS 478247-52-8?"—indicating its prominence in contemporary scientific discourse.

Beyond its pharmacological potential, CAS No. 478247-52-8 is also studied for its physicochemical properties, including solubility and stability under various pH conditions. These characteristics are vital for formulation scientists working on drug delivery systems. The integration of computational chemistry tools, such as molecular docking studies, has further accelerated research on this compound, aligning with the industry's shift toward AI-driven drug discovery—a hot topic in 2023-2024.

In summary, 6-((2-(4-chlorophenyl)-2-oxoethyl)thio)-1-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyrimidin-4-one represents a compelling case study in modern medicinal chemistry. Its structural complexity, combined with its therapeutic potential, ensures its continued relevance in both academic and industrial settings. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation targeted therapies.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司